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Compound of Interest

Compound Name: Tris(diethylamino)phosphine

Cat. No.: B1199214

The following provides crucial safety and logistical information for the proper handling and
disposal of Tris(diethylamino)phosphine. Adherence to these procedural steps is essential
for ensuring laboratory safety. Tris(diethylamino)phosphine is a flammable liquid and may be
pyrophoric, meaning it can ignite spontaneously on contact with air. It is also corrosive and can
cause skin and eye irritation.[1][2] Always consult your institution's specific safety protocols and
the Safety Data Sheet (SDS) before handling this chemical.[1]

Essential Safety Precautions

1. Engineering Controls:

 All manipulations involving Tris(diethylamino)phosphine must be conducted in a certified
chemical fume hood or a glove box to minimize exposure and in case of fire.[3][4]

e Ensure a safety shower and eyewash station are readily accessible within a 10-second travel
time.

 Remove all flammable materials and clutter from the work area.[4]
2. Personal Protective Equipment (PPE):
o Eye Protection: Chemical splash goggles and a face shield are mandatory.[3][5]

o Body Protection: A fire-resistant lab coat (e.g., Nomex) must be worn over clothing made of
natural fibers. Avoid synthetic clothing.[3][4]
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e Hand Protection: Wear double-layered gloves. Nitrile gloves can be worn, but for added
protection, a pair of neoprene or other chemically resistant gloves should be worn over the
nitrile gloves.[4]

o Footwear: Fully enclosed shoes are required.[5]

3. General Handling Practices:

» Never work alone when handling pyrophoric or highly reactive chemicals.[3][5]

o Use the smallest possible quantity of the chemical needed for your procedure.[3]

o Ensure all glassware is dry and purged with an inert gas (e.g., nitrogen or argon) before use.

[6]

Quantitative Data for Tris(diethylamino)phosphine

For easy reference, the following table summarizes key quantitative data for
Tris(diethylamino)phosphine.
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Property Value Citations
CAS Number 2283-11-6 [2]
Molecular Formula C12H30NsP [7]
Molecular Weight 247.36 g/mol [7]
Appearance Colorless to light yellow liquid [8]
Density 0.903 g/mL at 25 °C [2]
Boiling Point 80-90 °C at 10 mmHg [2]
Flash Point 59 °C (138.2 °F) - closed cup [2]

H226 (Flammable liquid and
vapour), H315 (Causes skin
irritation), H319 (Causes

Hazard Statements ] o [2]
serious eye irritation), H335
(May cause respiratory

irritation)

Storage Class Code 3 - Flammable liquids [2]

Experimental Protocol: Quenching and Disposal

This protocol details the step-by-step methodology for safely neutralizing residual and surplus
Tris(diethylamino)phosphine in a laboratory setting. This process is known as quenching.

Materials:

Tris(diethylamino)phosphine waste

Anhydrous isopropanol or another secondary alcohol

A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a
nitrogen/argon inlet/outlet (bubbler)

Ice-water bath
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» Appropriate waste container, clearly labeled
Procedure:
e Setup:

o In a chemical fume hood, assemble the three-necked flask with the stirrer and dropping
funnel.

o Purge the entire apparatus with an inert gas (nitrogen or argon). Maintain a positive
pressure of the inert gas throughout the procedure. .

e Preparation of Quenching Solution:

o Place a volume of anhydrous isopropanol in the flask that is at least 10 times the volume
of the Tris(diethylamino)phosphine to be quenched.

o Begin stirring the isopropanol and cool the flask in an ice-water bath.
e Quenching:

o Dilute the Tris(diethylamino)phosphine waste with an inert, anhydrous solvent (e.g.,
hexane or toluene) in the dropping funnel. This helps to control the reaction rate.

o Slowly add the diluted Tris(diethylamino)phosphine solution dropwise from the dropping
funnel into the cold, stirring isopropanol.

o Control the addition rate to keep the temperature of the reaction mixture below 25 °C. If
the reaction becomes too vigorous (e.g., excessive gas evolution or temperature rise),
stop the addition immediately.

e Neutralization and Workup:

o Once the addition is complete, continue stirring the solution in the ice bath for at least 30
minutes.

o Slowly and carefully add water dropwise to quench any remaining reactive material.
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o Allow the mixture to warm to room temperature while continuing to stir.

o Waste Disposal:

o The resulting solution should be neutralized with a suitable acid (e.qg., dilute hydrochloric
acid) if necessary, checking the pH with litmus paper.

o Transfer the final quenched solution to a clearly labeled hazardous waste container.

o Dispose of the waste through your institution's licensed disposal company, adhering to all
local and national regulations.[1]

o Contaminated labware, including syringes and needles, should be rinsed with an inert
solvent, and the rinsate should also be quenched using this procedure before cleaning.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the safe disposal of
Tris(diethylamino)phosphine.
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Caption: Workflow for the safe quenching and disposal of Tris(diethylamino)phosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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